Cas no 129218-10-6 (N-{6-(diethylamino)-9-[2-(methoxycarbonyl)phenyl]-3H-xanthen-3-ylidene}-N-ethylethanaminium acetate)

• Product name: N-{6-(diethylamino)-9-[2-(methoxycarbonyl)phenyl]-3H-xanthen-3-ylidene}-N-ethylethanaminium acetate
• CAS No: 129218-10-6
• MF: C₂₉H₃₃N₂O₃+^.C₂H₃O₂-
• MW: 516.62794
• CID: 1224361
• PubChem ID: 11295295

N-{6-(diethylamino)-9-[2-(methoxycarbonyl)phenyl]-3H-xanthen-3-ylidene}-N-ethylethanaminium acetate Chemical and Physical Properties

Names and Identifiers

• N-{6-(diethylamino)-9-[2-(methoxycarbonyl)phenyl]-3H-xanthen-3-ylidene}-N-ethylethanaminium acetate
• xanthyliu<wbr>
• LogP
• [6-(diethylamino)-9-(2-methoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium,acetate
• Xanthylium, 3,6-bis(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-, acetate (1:1)
• DTXSID70888630
• SDBVSBHTZJWLET-UHFFFAOYSA-M
• Xanthylium, 3,6-bis(diethylamino)-9-[2-(methoxycarbonyl)phenyl]-, acetate
• 129218-10-6
• Xanthylium, 3,6-bis(diethylamino)-9-[2-(methoxycarbonyl)phenyl]-, acetate (1:1)
• Xanthylium, 3,6-bis(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-, acetate

• Inchi： InChI=1S/C29H33N2O3.C2H4O2/c1-6-30(7-2)20-14-16-24-26(18-20)34-27-19-21(31(8-3)9-4)15-17-25(27)28(24)22-12-10-11-13-23(22)29(32)33-5;1-2(3)4/h10-19H,6-9H2,1-5H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： SDBVSBHTZJWLET-UHFFFAOYSA-M
• SMILES： CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OC.CC(=O)[O-]

Computed Properties

• Exact Mass: 516.26258
• Monoisotopic Mass: 516.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 81.91

Additional information on N-{6-(diethylamino)-9-[2-(methoxycarbonyl)phenyl]-3H-xanthen-3-ylidene}-N-ethylethanaminium acetate

测试